Cas no 1215602-92-8 (N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride
• CAS No: 1215602-92-8
• MF: C₁₈H₁₉Cl₂N₃O₃S
• MW: 428.332761049271
• CID: 5472721
• Update Time: 2025-08-04

N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)furan-2-carboxamide:hydrochloride
• N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride

• Inchi： 1S/C18H18ClN3O3S.ClH/c19-13-3-4-14-16(12-13)26-18(20-14)22(17(23)15-2-1-9-25-15)6-5-21-7-10-24-11-8-21;/h1-4,9,12H,5-8,10-11H2;1H
• InChI Key： HASXKNZOQGDVII-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(C1=NC2=CC=C(Cl)C=C2S1)CCN1CCOCC1)=O.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride

Comprehensive Analysis of N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride (CAS No. 1215602-92-8)

The compound N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride (CAS No. 1215602-92-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a benzothiazole core and a morpholine moiety, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further study.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride aligns with this trend due to its potential role in modulating specific enzyme pathways or receptor binding. Its hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo studies, making it a preferred choice for laboratory experiments.

The synthesis of CAS No. 1215602-92-8 involves multi-step organic reactions, often requiring high-yield purification techniques to ensure optimal purity. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Its structural stability under various conditions is a key focus, as it impacts its suitability for long-term storage and experimental reproducibility.

From a pharmacological perspective, the furan-2-carboxamide segment of the molecule is of particular interest. This functional group is known to contribute to bioavailability and metabolic stability, which are essential for drug candidates. Additionally, the chloro-substituted benzothiazole moiety may offer unique electrophilic properties, enabling selective interactions with biological targets. These attributes position the compound as a valuable tool for mechanistic studies and lead optimization in medicinal chemistry.

Given the growing emphasis on AI-driven drug discovery, researchers are increasingly leveraging computational tools to predict the binding affinity and toxicity profiles of compounds like N-(6-chloro-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]furan-2-carboxamide hydrochloride. Such approaches accelerate the identification of promising candidates while reducing experimental costs. This synergy between wet-lab research and in silico modeling underscores the compound's relevance in modern scientific workflows.

In conclusion, CAS No. 1215602-92-8 represents a compelling subject for both academic and industrial research. Its intricate chemical architecture and potential therapeutic applications make it a standout in the realm of heterocyclic compounds. As the scientific community continues to explore its properties, this compound is poised to contribute meaningfully to advancements in biomedical science and drug development.